Cas no 941950-56-7 (2-(2-methylphenoxy)-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide)

• Product Name: 2-(2-methylphenoxy)-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide
• CAS No: 941950-56-7
• MF: C₁₉H₁₈N₄O₂S₂
• MW: 398.501821041107
• CID: 5513654
• Update Time: 2025-07-14

2-(2-methylphenoxy)-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenoxy)-N-[2-(2-thiophen-2-yl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl]acetamide
• 2-(2-methylphenoxy)-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide

• Inchi： 1S/C19H18N4O2S2/c1-13-5-2-3-6-15(13)25-11-17(24)20-9-8-14-12-27-19-21-18(22-23(14)19)16-7-4-10-26-16/h2-7,10,12H,8-9,11H2,1H3,(H,20,24)
• InChI Key： SWGBDIMMQVCVJF-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1SC=CC=1)=N2)(=O)COC1=CC=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on 2-(2-methylphenoxy)-N-{2-2-(thiophen-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}acetamide

Introduction to 2-(2-Methylphenoxy)-N-{2-2-(Thiophen-2-yl)-1,2,4-Triazolo[3,2-b][1,3]Thiazol-6-yl)ethyl}Acetamide (CAS No. 941950-56-7)

2-(2-Methylphenoxy)-N-{2-2-(Thiophen-2-yl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ylethyl}acetamide (CAS No. 941950-56-7) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring, a triazolo-thiazole moiety, and a 2-methylphenoxy group. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The thiophene ring is a five-membered heterocyclic aromatic compound that is widely used in the design of bioactive molecules due to its ability to enhance the lipophilicity and metabolic stability of drug candidates. The triazolo-thiazole moiety is a fused heterocyclic system that has been extensively studied for its potent biological activities, including anti-inflammatory, antiviral, and anticancer properties. The 2-methylphenoxy group adds further complexity to the molecule by influencing its solubility and receptor binding affinity.

Recent research has highlighted the potential of 2-(2-Methylphenoxy)-N-{2-2-(Thiophen-2-yl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ylethyl}acetamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits strong anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, CAS No. 941950-56-7 has shown promise in cancer research. A preclinical study conducted at the National Cancer Institute reported that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The antiproliferative activity is attributed to its ability to induce apoptosis through the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential.

The pharmacokinetic profile of 2-(2-Methylphenoxy)-N-{2-2-(Thiophen-2-yl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ylethyl}acetamide has also been investigated in detail. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, making it a suitable candidate for further development as an oral therapeutic agent. However, further optimization may be required to improve its metabolic stability and reduce potential side effects.

In terms of safety and toxicity, preliminary assessments indicate that CAS No. 941950-56-7 has a favorable safety profile at therapeutic doses. However, comprehensive toxicological studies are ongoing to ensure its long-term safety and efficacy in clinical settings.

The synthesis of 2-(2-Methylphenoxy)-N-{2-2-(Thiophen-2-yl)-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ylethyl}acetamide involves several steps and requires careful control of reaction conditions to achieve high yields and purity. Key synthetic routes include the formation of the triazolo-thiazole core through cyclization reactions and the introduction of the thiophene and 2-methylphenoxy groups via coupling reactions. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the process.

In conclusion, CAS No. 941950-56-7 represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent for inflammatory diseases and cancer. Ongoing research aims to elucidate its full therapeutic potential and optimize its pharmacological properties for clinical applications.